Cas no 51788-41-1 (Bicyclo[3.2.1]octa-2,6-diene, 3-bromo-)

• Product Name: Bicyclo[3.2.1]octa-2,6-diene, 3-bromo-
• CAS No: 51788-41-1
• MF: C₈H₉Br
• MW: 185.061061620712
• CID: 361397
• PubChem ID: 2775619
• Update Time: 2025-04-19

Bicyclo[3.2.1]octa-2,6-diene, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]octa-2,6-diene, 3-bromo-
• 3-bromobicyclo[3.2.1]octa-3,6-diene
• 51788-41-1
• 3-bromobicyclo[3.2.1]octa-2,6-diene
• DTXSID50379617

• Inchi： 1S/C8H9Br/c9-8-4-6-1-2-7(3-6)5-8/h1-2,4,6-7H,3,5H2
• InChI Key： XZYBMUGLFQCKOK-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=CC(C1)C2

Computed Properties

• Exact Mass: 183.98877
• Monoisotopic Mass: 183.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0